Cas no 397-28-4 (4-3-(Trifluoromethyl)phenylaniline)

• Product Name: 4-3-(Trifluoromethyl)phenylaniline
• CAS No: 397-28-4
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• MDL: MFCD03424686
• CID: 294324
• PubChem ID: 2760739
• Update Time: 2025-04-19

4-3-(Trifluoromethyl)phenylaniline Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-amine
• [1,1'-Biphenyl]-4-amine,3'-(trifluoromethyl)-
• 3'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-4-AMINE
• 3'-Trifluormethyl-biphenyl-4-ylamin
• 3TRIFLUOROMETHYL4AMINOBIPHENYL
• 3'-trifluoromethyl-biphenyl-4-ylamine
• 4-amino-3'-trifluoromethylbiphenyl
• 3'-(Trifluoromethyl)biphenyl-4-amine
• A873582
• DTXSID201260069
• BB 0222480
• 3 inverted exclamation mark -(Trifluoromethyl)-[1,1 inverted exclamation mark -biphenyl]-4-amine
• SCHEMBL3793159
• FT-0722023
• EN300-30505
• AKOS000124343
• SB76915
• MFCD03424686
• 3'-(trifluoromethyl)-1,1'-biphenyl-4-amine
• Z299629720
• 4-[3-(trifluoromethyl)phenyl]aniline
• 397-28-4
• NS-03222
• SY168540
• 3-(TRIFLUOROMETHYL)[1,1-BIPHENYL]-4-AMINE
• DB-069862
• 3a(2)-(Trifluoromethyl)[1,1a(2)-biphenyl]-4-amine
• G30371
• 4-3-(Trifluoromethyl)phenylaniline

• MDL： MFCD03424686
• Inchi： 1S/C13H10F3N/c14-13(15,16)11-3-1-2-10(8-11)9-4-6-12(17)7-5-9/h1-8H,17H2
• InChI Key： XREKLJQACWAWSV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 237.07700
• Monoisotopic Mass: 237.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.53580